Cas no 2229520-94-7 (3,3-difluoro-3-(1-methyl-1H-imidazol-4-yl)propan-1-amine)

• Product Name: 3,3-difluoro-3-(1-methyl-1H-imidazol-4-yl)propan-1-amine
• CAS No: 2229520-94-7
• MF: C₇H₁₁F₂N₃
• MW: 175.179147958755
• CID: 6282706
• PubChem ID: 165900446
• Update Time: 2025-06-11

3,3-difluoro-3-(1-methyl-1H-imidazol-4-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-3-(1-methyl-1H-imidazol-4-yl)propan-1-amine
• EN300-1960823
• 2229520-94-7

• Inchi： 1S/C7H11F2N3/c1-12-4-6(11-5-12)7(8,9)2-3-10/h4-5H,2-3,10H2,1H3
• InChI Key： AZUMFLZZCPZPAV-UHFFFAOYSA-N
• SMILES： FC(C1=CN(C)C=N1)(CCN)F

Computed Properties

• Exact Mass: 175.09210369g/mol
• Monoisotopic Mass: 175.09210369g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 43.8Ų

Additional information on 3,3-difluoro-3-(1-methyl-1H-imidazol-4-yl)propan-1-amine

Introduction to 3,3-difluoro-3-(1-methyl-1H-imidazol-4-yl)propan-1-amine (CAS No. 2229520-94-7)

3,3-difluoro-3-(1-methyl-1H-imidazol-4-yl)propan-1-amine, identified by its Chemical Abstracts Service (CAS) number 2229520-94-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by the presence of fluorine atoms and an imidazole moiety, which are well-documented for their potential in modulating biological pathways and enhancing pharmacological properties.

The structural framework of 3,3-difluoro-3-(1-methyl-1H-imidazol-4-yl)propan-1-amine consists of a propanamine backbone substituted with two fluorine atoms at the 3-position and a 1-methylimidazole group at the 4-position. The incorporation of fluorine atoms is strategically important, as fluorine can influence metabolic stability, lipophilicity, and binding affinity to biological targets. The imidazole ring, on the other hand, is a common pharmacophore in drug discovery, known for its ability to interact with various enzymes and receptors.

In recent years, there has been a surge in research focused on developing novel compounds that incorporate fluorinated heterocycles for therapeutic applications. The combination of fluorine and imidazole in 3,3-difluoro-3-(1-methyl-1H-imidazol-4-yl)propan-1-amine positions it as a promising candidate for further exploration in drug development. Studies have demonstrated that such structural motifs can exhibit enhanced bioavailability and improved pharmacokinetic profiles compared to their non-fluorinated counterparts.

One of the most compelling aspects of 3,3-difluoro-3-(1-methyl-1H-imidazol-4-yl)propan-1-amine is its potential as a building block for more complex drug molecules. Researchers have leveraged similar scaffolds to develop inhibitors targeting enzymes involved in cancer metabolism and inflammation. The fluorine atoms can serve as handles for further functionalization, allowing chemists to tailor the compound’s properties for specific biological activities.

Recent advancements in computational chemistry have enabled the rapid screening of such compounds for their binding affinity to protein targets. Molecular docking studies have suggested that 3,3-difluoro-3-(1-methyl-1H-imidazol-4-yioprop an -1-am ine) may interact with enzymes such as kinases and phosphodiesterases, which are implicated in various diseases. These interactions could potentially lead to the development of novel therapeutics with mechanisms distinct from existing treatments.

The pharmaceutical industry has long recognized the value of fluorinated compounds due to their ability to improve drug efficacy and reduce off-target effects. CAS No. 2229520 -94 -7 corresponds to a molecule that embodies these principles. Its unique structural features make it an attractive candidate for further investigation into its pharmacological potential.

In addition to its applications in drug discovery, 3,3-difluoro - 3 - ( 1 - methyl - 1 H - im id az ol -4 - yl ) prop an - 1 - am ine may find utility in materials science and agrochemicals. The presence of both fluorine and nitrogen-rich heterocycles suggests that it could serve as a precursor for high-performance materials or specialty chemicals with tailored properties.

The synthesis of this compound presents an interesting challenge due to the need for precise functional group manipulation while maintaining regioselectivity. Advances in synthetic methodologies have made it increasingly feasible to construct complex molecules like CAS No. 2229520 -94 -7, enabling researchers to explore its full potential more efficiently than ever before.

As research continues to uncover new therapeutic targets and develop innovative synthetic strategies, compounds like CAS No. 2229520 -94 -7 will undoubtedly play a crucial role in shaping the future of medicine. Their unique structural features offer a wealth of opportunities for modulating biological processes and improving patient outcomes across a wide range of diseases.